1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]
Brand Name: Vulcanchem
CAS No.: 121961-20-4
VCID: VC0048400
InChI: InChI=1S/C27H29Cl3/c1-20(25-11-7-23(18-29)8-12-25)16-27(26-13-9-24(19-30)10-14-26)15-6-21-2-4-22(17-28)5-3-21/h2-5,7-14,20,27H,6,15-19H2,1H3
SMILES: CC(CC(CCC1=CC=C(C=C1)CCl)C2=CC=C(C=C2)CCl)C3=CC=C(C=C3)CCl
Molecular Formula: C27H29Cl3
Molecular Weight: 459.879

1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]

CAS No.: 121961-20-4

Cat. No.: VC0048400

Molecular Formula: C27H29Cl3

Molecular Weight: 459.879

* For research use only. Not for human or veterinary use.

1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] - 121961-20-4

Specification

CAS No. 121961-20-4
Molecular Formula C27H29Cl3
Molecular Weight 459.879
IUPAC Name 1-[1,5-bis[4-(chloromethyl)phenyl]hexan-3-yl]-4-(chloromethyl)benzene
Standard InChI InChI=1S/C27H29Cl3/c1-20(25-11-7-23(18-29)8-12-25)16-27(26-13-9-24(19-30)10-14-26)15-6-21-2-4-22(17-28)5-3-21/h2-5,7-14,20,27H,6,15-19H2,1H3
Standard InChI Key QBVHDIKGDQTDMC-UHFFFAOYSA-N
SMILES CC(CC(CCC1=CC=C(C=C1)CCl)C2=CC=C(C=C2)CCl)C3=CC=C(C=C3)CCl

Introduction

1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] is a complex organic compound with the chemical formula C27H29Cl3 and a CAS number of 121961-20-4. It features a central hexane chain linked to three 4-(chloromethyl)benzene groups at the 1st, 3rd, and 5th positions of the hexane chain. This unique structure allows for diverse chemical interactions and applications, particularly in material science and organic synthesis.

Synthesis and Applications

The synthesis of 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] typically involves complex organic reactions. This compound is particularly utilized in the synthesis of Metal-Organic Frameworks (MOFs), which are highly porous materials used for gas storage and separation. The chloromethyl groups act as anchoring points for metal ions, forming a stable, porous network under solvothermal conditions.

ApplicationDescription
MOF SynthesisUsed as a ligand to form porous networks for gas storage and separation
Material ScienceContributes to the development of advanced materials with high surface areas and excellent gas adsorption capacities

Research Findings

MOFs synthesized using this compound have demonstrated high surface areas and excellent gas adsorption capacities. For instance, quantitative data indicate a hydrogen storage capacity of up to 7.5% at 77K. These findings highlight the compound's potential in energy storage and environmental applications.

MOF PropertyValue
Hydrogen Storage CapacityUp to 7.5% at 77K
Surface AreaHigh, contributing to excellent gas adsorption

Related Compounds

Several compounds share structural similarities with 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]. Notable examples include:

  • 1,3,5-Tris(chloromethyl)benzene: A simpler structure lacking an aliphatic linker.

  • 1,3,5-Tris(trifluoromethyl)benzene: Features fluorinated substituents with a different reactivity profile.

  • 4-Chloromethylphenylboronic acid: Contains boron and is used in cross-coupling reactions.

CompoundChemical FormulaUnique Features
1,3,5-Tris(chloromethyl)benzeneC9H9Cl3Simpler structure, lacks aliphatic linker
1,3,5-Tris(trifluoromethyl)benzeneC9H9F3Fluorinated substituents, different reactivity
4-Chloromethylphenylboronic acidC7H8BClO2Contains boron, used in cross-coupling reactions

Suppliers and Availability

1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] is supplied by various chemical distributors worldwide, including Parchem, which offers it as part of their specialty materials portfolio .

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